molecular formula C6H12O18P4· 4Na B1155333 D-myo-Inositol-1,2,4,5-tetraphosphate (sodium salt)

D-myo-Inositol-1,2,4,5-tetraphosphate (sodium salt)

Cat. No.: B1155333
M. Wt: 588
InChI Key: GPEDWSWFXATPAL-ZGXJPNOWSA-J
Attention: For research use only. Not for human or veterinary use.
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Description

Ins(1,2,4,5)P4 is one of the many inositol phosphate (InsP) isomers that act as small, soluble second messengers in the transmission of cellular signals.. Ins(1,2,4,5)P4 exhibits agonist activity at the Ins(1,4,5)P3 receptor expressed in CHO cells where it induces Ca

Scientific Research Applications

Inhibition of Iron-Gall-Ink Corrosion

D-myo-Inositol-1,2,4,5-tetraphosphate sodium salt has been found effective in preventing iron-gall-ink decay in cellulose items, similar to the performance of phytic acid dodecasodium salt (Šala, Kolar, Strlič, & Kočevar, 2006).

Potential Second Messenger in Neural Signaling

This compound may act as a second messenger in neural signaling pathways. Studies on rat cerebral cortical slices suggest its rapid formation following muscarinic receptor stimulation and potential precursor role to other inositol phosphates (Batty, Nahorski, & Irvine, 1985).

Preventing Dystrophic Calcifications

D-myo-Inositol-1,2,4,5-tetraphosphate sodium salt has shown potential in preventing dystrophic calcifications in soft tissues, acting as an inhibitor of calcium salt crystallization (Grases, Perelló, Prieto, Simonet, & Torres, 2004).

Binding Affinity Studies

Research has been conducted on the binding affinities of D- and L-myo-Inositol 1,2,4,5-tetraphosphate to I(1,4,5)P3 receptors, suggesting potential for medical applications (Chung, Shin, Chang, Suh, & Kim, 1998).

Binding with Metal Ions

Studies have shown that inositol phosphates, including D-myo-Inositol-1,2,4,5-tetraphosphate, can interact with metal ions like Cu2+, Zn2+, and Cd2+, which may have implications in nutrient absorption and metabolism (Persson, Türk, Nyman, & Sandberg, 1998).

Skin Absorption and Dermatological Applications

Research indicates that D-myo-Inositol-1,2,4,5-tetraphosphate sodium salt can be absorbed through the skin, suggesting potential dermatological applications such as in preventing skin cancer or aging (Grases, Perelló, Isern, & Prieto, 2005).

Role in Soil Chemistry

This compound has been investigated for its role in soil chemistry, particularly in the formation of inositol polyphosphates, which are important for plant growth and soil health (Cosgrove, 1972).

Myo-Inositol-Dependent Sodium Uptake in Plants

Studies suggest that myo-inositol, including its derivatives like D-myo-Inositol-1,2,4,5-tetraphosphate, plays a role in sodium uptake in plants, impacting their growth under stress conditions (Nelson, Koukoumanos, & Bohnert, 1999).

Cardioprotective Properties

Preliminary research indicates that D-myo-Inositol-1,2,4,5-tetraphosphate may have cardioprotective properties, potentially reducing infarct size in animal models (Przyklenk, Maynard, Darling, & Whittaker, 2005).

Properties

Molecular Formula

C6H12O18P4· 4Na

Molecular Weight

588

InChI

InChI=1S/C6H16O18P4.4Na/c7-1-3(21-25(9,10)11)5(23-27(15,16)17)2(8)6(24-28(18,19)20)4(1)22-26(12,13)14;;;;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;/q;4*+1/p-4/t1-,2-,3?,4?,5?,6?;;;;

InChI Key

GPEDWSWFXATPAL-ZGXJPNOWSA-J

SMILES

O[C@@H]1[C@@H](OP([O-])(O)=O)[C@H](OP([O-])(O)=O)[C@@H](O)[C@@H](OP([O-])(O)=O)[C@H]1OP([O-])(O)=O.[Na+].[Na+].[Na+].[Na+]

Synonyms

Ins(1,2,4,5)P4 (sodium salt); 1,2,4,5-IP4 (sodium salt)

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
D-myo-Inositol-1,2,4,5-tetraphosphate (sodium salt)
Reactant of Route 2
D-myo-Inositol-1,2,4,5-tetraphosphate (sodium salt)
Reactant of Route 3
D-myo-Inositol-1,2,4,5-tetraphosphate (sodium salt)
Reactant of Route 4
D-myo-Inositol-1,2,4,5-tetraphosphate (sodium salt)
Reactant of Route 5
D-myo-Inositol-1,2,4,5-tetraphosphate (sodium salt)
Reactant of Route 6
D-myo-Inositol-1,2,4,5-tetraphosphate (sodium salt)

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